MAGE-1 (222-231)
Description
MAGE-1 (Melanoma-Associated Antigen 1), also termed MZ2-E, is a tumor-specific antigen first identified in 1991 through its recognition by cytolytic T lymphocytes (CTLs) derived from melanoma patients . The peptide fragment spanning residues 222–231 (sequence: EVDPASNTKY) is a human leukocyte antigen (HLA)-A1-restricted epitope expressed on melanoma cells and other tumors but absent in normal tissues, making it a promising target for immunotherapy . MAGE-1 belongs to the cancer-testis antigen family, which comprises genes silenced in normal tissues except the testis but reactivated in malignancies. Its discovery marked a breakthrough in understanding tumor-specific immune responses and laid the groundwork for precision immunotherapies .
Properties
sequence |
EVYDGREHSA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Melanoma-associated antigen 1 (222-231); MAGE-1 (222-231) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Tumor Antigens
MAGE-1 (222-231) shares functional and structural characteristics with other cancer-testis antigens and tumor-associated peptides. Below is a comparative analysis based on expression profiles, immunogenicity, and clinical relevance:
Table 1: Key Attributes of MAGE-1 (222-231) vs. Similar Antigens
| Attribute | MAGE-1 (222-231) | MAGE-A3 (168–176) | NY-ESO-1 (157–165) | SSX-2 (41–49) |
|---|---|---|---|---|
| Gene Family | MAGE-A1 | MAGE-A3 | NY-ESO-1 | SSX |
| HLA Restriction | HLA-A1 | HLA-A1/A2 | HLA-A2 | HLA-A2 |
| Tumor Expression | Melanoma, lung, bladder | Melanoma, NSCLC | Melanoma, ovarian | Melanoma, prostate |
| Normal Tissue Expression | None (testis only) | Testis (limited) | Testis, ovary | Testis |
| Immunogenicity | High (CTL response) | Moderate (requires adjuvants) | High (broad response) | Moderate (variable) |
| Clinical Applications | CTL-based therapies | Vaccines (Phase III trials) | Vaccines, adoptive transfer | Preclinical studies |
Key Findings:
Structural Similarity :
- MAGE-1 (222-231) and MAGE-A3 (168–176) share sequence homology within the MAGE-A subfamily but differ in HLA binding. MAGE-A3 peptides often bind multiple HLA alleles (e.g., HLA-A1 and HLA-A2), broadening therapeutic applicability compared to MAGE-1’s HLA-A1 restriction .
- NY-ESO-1 (157–165) and SSX-2 (41–49) lack MAGE family homology but exhibit overlapping tumor expression patterns .
Immunotherapeutic Efficacy: MAGE-1 (222-231)-specific CTLs demonstrated potent melanoma cell lysis in vitro, but clinical trials lag behind MAGE-A3 and NY-ESO-1, which have advanced to Phase III vaccine studies . NY-ESO-1 elicits stronger CD4+ and CD8+ T-cell responses, enhancing its utility in combination therapies .
Mechanistic and Clinical Differentiation
- HLA Presentation : MAGE-1’s strict HLA-A1 restriction limits patient eligibility compared to HLA-A2-targeted antigens like NY-ESO-1, which benefit from higher HLA-A2 prevalence .
- Tumor Penetrance: While MAGE-1 is expressed in 40–50% of melanomas, MAGE-A3 is detected in >60% of non-small cell lung cancers (NSCLC), making the latter a priority for lung cancer vaccines .
- Resistance Mechanisms: MAGE-1 downregulation in metastatic tumors has been reported, whereas NY-ESO-1 expression remains stable, favoring its use in late-stage immunotherapy .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
